N-[1-(1-hexyl-2-benzimidazolyl)ethyl]-2-furancarboxamide

• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[1-(1-hexylbenzimidazol-2-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C20H25N3O2/c1-3-4-5-8-13-23-17-11-7-6-10-16(17)22-19(23)15(2)21-20(24)18-12-9-14-25-18/h6-7,9-12,14-15H,3-5,8,13H2,1-2H3,(H,21,24)
• InChI Key: KZLPAAATSBKGPW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C2=CC=CC=C2N=C1C(C)NC(=O)C3=CC=CO3

Description

N-[1-(1-hexyl-2-benzimidazolyl)ethyl]-2-furancarboxamide is a member of benzimidazoles.

Scientific Research Applications

Benzimidazole Derivatives in Medicinal Chemistry

Benzimidazole derivatives are recognized for their extensive pharmacological properties, serving as a foundation for developing therapeutic agents across various disease domains. These compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and central nervous system (CNS) effects. A comprehensive review highlighted benzimidazoles' therapeutic potential, emphasizing their role in addressing ailments from bacterial infections to cancer, showcasing the versatility of benzimidazole-based compounds in drug development (Babbar, Swikriti, & Arora, 2020)(Babbar et al., 2020).

Furan Derivatives in Polymer and Material Science

Furan derivatives, such as 2-furancarboxamide, have been explored for their potential in creating new polymers and functional materials. Research into the conversion of plant biomass into furan derivatives like 5-Hydroxymethylfurfural (HMF) suggests a sustainable pathway for producing monomers that could replace non-renewable hydrocarbon sources in the chemical industry. This application is crucial for developing environmentally friendly materials and fuels, indicating the furan ring's importance in sustainable chemistry (Chernyshev, Kravchenko, & Ananikov, 2017)(Chernyshev et al., 2017).